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Abstract

Triethanolamine borate (CAS No. 283-56-7), a versatile chemical compound, is the
esterification product of triethanolamine and boric acid. Also known by synonyms such as
2,2',2"-Nitrilotriethyl borate and Boratrane, this white to off-white crystalline solid is valued for
its multifunctional properties across a spectrum of industries.[1][2] It serves as a highly effective
emulsifier, stabilizer, pH adjuster, corrosion inhibitor, and flame retardant.[1][3][4] Its utility
extends to cosmetic and pharmaceutical formulations, agricultural products, industrial cleaning
agents, and polymer production.[1] This technical guide provides an in-depth overview of the
core properties, synthesis, and applications of triethanolamine borate, with a focus on
experimental protocols and its mechanisms of action.

Chemical and Physical Properties

Triethanolamine borate is a stable compound under normal conditions, though it is sensitive
to moisture.[5] Key quantitative data are summarized in the table below for ease of reference.
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Property Value Reference(s)

CAS Number 283-56-7 [11[2][3]

Molecular Formula CeH12BNOs [11[2][3]

Molecular Weight 156.98 g/mol [11061[7]
White to off-white crystalline

Appearance _ [1][3](8]
solid/powder

Melting Point 235-237 °C [3][8]I9]

Boiling Point 149.6 + 39.0 °C (Predicted) [41[8]
Soluble in water.[10]

Solubility Recrystallized from [O][11]
acetonitrile.

Purity > 95-98% [L1[2113]1[5]

Synthesis of Triethanolamine Borate

The primary method for synthesizing triethanolamine borate is through the esterification

reaction between triethanolamine and boric acid.[11][12] The reaction can be carried out using

various methodologies, including azeotropic distillation and reaction in an aqueous solution.

Experimental Protocol: Synthesis via Azeotropic

Distillation

This protocol describes the synthesis of triethanolamine borate using toluene as a water-

carrying agent to drive the esterification reaction to completion.

Materials:

e Triethanolamine

e Boric Acid

e Toluene
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» Acetonitrile (for recrystallization)

Equipment:

» Round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser
e Heating mantle

e Magnetic stirrer

e Rotary evaporator

« Filtration apparatus

e Vacuum oven

Procedure:

 In a round-bottom flask, dissolve triethanolamine in toluene.
e Add boric acid to the stirred solution.

o Heat the mixture to reflux using a heating mantle. The water formed during the reaction will
be collected in the Dean-Stark trap.

o Continue the reaction until the calculated amount of water has been collected, indicating the
completion of the esterification.[11]

 After the reaction is complete, cool the mixture to room temperature.
* Remove the toluene using a rotary evaporator.
o Purify the crude product by recrystallization from acetonitrile.

« |solate the white crystalline solid by filtration and dry it under vacuum.[11]

Experimental Protocol: Synthesis in Aqueous Solution

This method provides an environmentally friendly route to triethanolamine borate.
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Materials:

Triethanolamine

Boric Acid

Deionized Water

Acetonitrile (for recrystallization)

Equipment:

Reaction flask with a distillation apparatus

Heating mantle

Magnetic stirrer

Filtration apparatus

Procedure:

e To a reaction flask, add boric acid and triethanolamine in a 1:1 molar ratio.[13]
e Add a small amount of water to facilitate the dissolution of the reactants.[13]

e Heat the mixture to 120 °C while stirring.[13]

» Continuously remove the water of condensation using a distillation apparatus until no more
water is collected.[13]

e The resulting product can be further purified by recrystallization from acetonitrile.[13]

A logical workflow for the synthesis and purification of triethanolamine borate is depicted in
the following diagram:
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Synthesis and Purification Workflow

Applications and Mechanisms of Action

Triethanolamine borate's diverse applications stem from its unique chemical structure, which
incorporates both a tertiary amine and a borate ester.

Cosmetic and Pharmaceutical Formulations

In cosmetic and pharmaceutical products, triethanolamine borate functions as an emulsifier,
stabilizer, and pH adjuster.[1] Its ability to form stable emulsions is crucial for creating creams
and lotions with desirable textures and extended shelf life.[1] As a pH stabilizer, it helps
maintain the optimal pH for the activity and stability of active pharmaceutical ingredients,
potentially improving their solubility and bioavailability.[1][14]

Corrosion Inhibition

Triethanolamine borate is an effective corrosion inhibitor for metals, particularly in
metalworking fluids and coolants.[4] Its mechanism of action involves the adsorption of the
molecule onto the metal surface, forming a protective film that isolates the metal from the
corrosive environment. This barrier hinders both the anodic and cathodic reactions of the
corrosion process.

A proposed mechanism for its role as a corrosion inhibitor is illustrated below:
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Corrosion Inhibition Mechanism

Industrial Applications

e Lubricants: As a lubricating additive, it improves the performance of industrial lubricants by
reducing friction and wear.[4][12]

o Flame Retardants: The borate component imparts flame-retardant properties, making it a
useful additive for plastics and textiles.[3][4]

o Catalysis: Triethanolamine borate contains a Lewis acid (boron) and a Lewis base (tertiary
amine), making it an effective catalyst for certain reactions, such as the cycloaddition of CO2
with epoxides.[15]

o Polymer Production: It is used as a curing or hardening agent for epoxy resins, resulting in
polymers with excellent chemical stability, moisture resistance, and adhesive properties.[1]
[15]

Safety and Handling

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b108872?utm_src=pdf-body-img
https://www.bio-world.com/all-buffers-and-reagents-az/triethanolamine-buffer-02m-ph-70-p-42020328
https://www.researchgate.net/publication/271982220_Synthesis_and_Characterization_of_Triethanolamine_Borate
https://www.scientific.net/AMR.709.28
https://www.bio-world.com/all-buffers-and-reagents-az/triethanolamine-buffer-02m-ph-70-p-42020328
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra23203e
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra23203e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Triethanolamine borate is classified as causing skin irritation (H315), serious eye irritation
(H319), and may cause respiratory irritation (H335).[3][8]

Precautionary Measures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

Wear protective gloves, protective clothing, eye protection, and face protection.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[8]

Store in a well-ventilated place. Keep the container tightly closed.[8]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Triethanolamine borate (CAS 283-56-7) is a multifunctional compound with a well-established
profile of properties and applications. Its synthesis is straightforward, and its utility in various
industrial and commercial sectors is significant. For researchers and professionals in drug
development, its role as a stabilizer and pH adjuster in formulations is of particular interest.
Further research into its applications, particularly in the development of advanced materials
and green chemistry, is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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